Cas no 1498711-64-0 (3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine)

• Product Name: 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine
• CAS No: 1498711-64-0
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5745852
• PubChem ID: 65586142
• Update Time: 2025-06-09

3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1498711-64-0
• 3-oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine
• EN300-1651563
• AKOS014924753
• 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine

• Inchi： 1S/C7H12N2OS/c8-6-9-7(4-10-6)2-1-3-11-5-7/h1-5H2,(H2,8,9)
• InChI Key： NHLXXUMQDZMPBO-UHFFFAOYSA-N
• SMILES： S1CCCC2(COC(N)=N2)C1

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 320.1±52.0 °C(Predicted)
• pka: 7.12±0.20(Predicted)

Additional information on 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine

Introduction to 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine (CAS No. 1498711-64-0)

3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine, identified by the chemical compound code CAS No. 1498711-64-0, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine features a distinctive framework composed of an oxygen atom, a sulfur atom, and a nitrogen atom embedded within a spirocyclic backbone, which imparts exceptional chemical versatility and reactivity. The compound’s molecular architecture, characterized by its fused cyclohexane and thiophene rings, creates a conformationally dynamic system that is highly suitable for further derivatization and functionalization.

The 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine scaffold has emerged as a promising pharmacophore in the development of novel bioactive molecules. Its unique structural features have been leveraged to design compounds with potential therapeutic applications in various disease areas, including oncology, inflammation, and neurodegenerative disorders. The presence of both oxygen and sulfur atoms in the spirocyclic core enhances the compound’s ability to interact with biological targets through multiple binding mechanisms, such as hydrogen bonding, hydrophobic interactions, and redox processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine derivatives and biological receptors. Studies have demonstrated that modifications to the spirocyclic core can significantly alter the pharmacokinetic properties and target specificity of these compounds. For instance, strategic substitutions at the 2-amino position or the 7-thia moiety have been shown to enhance binding affinity to certain enzymes or receptors while minimizing off-target effects.

In the realm of drug discovery, 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-amine has been explored as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. Researchers have utilized this scaffold to develop inhibitors targeting enzymes involved in cancer progression, such as kinases and proteases. The spirocyclic structure’s rigidity provides a stable platform for designing molecules that can effectively disrupt aberrant signaling pathways associated with malignancies.

The compound’s potential extends beyond oncology; it has also been investigated for its anti-inflammatory properties. Preliminary studies suggest that derivatives of 3-oxa-7-thia-1-azaspiro4.5dec-1-en-2-am ine can modulate inflammatory cascades by interacting with key transcription factors and cytokine receptors. This has opened avenues for developing novel therapeutics aimed at treating chronic inflammatory conditions without the systemic side effects associated with traditional anti-inflammatory agents.

Moreover, the structural motif of 3 oxo 7 thia 1 azaspiro4 5dec 1 en 2 am ine has attracted interest in neurodegenerative research. Its ability to cross the blood-brain barrier and interact with neuronal receptors makes it a candidate for addressing neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Ongoing investigations are focused on identifying analogs that can selectively inhibit neurotoxic pathways while preserving neuronal function.

The synthesis of 3 oxo 7 thia 1 azaspiro4 5dec 1 en 2 am ine involves multi-step organic transformations that highlight its synthetic accessibility despite its complex framework. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives on scales suitable for preclinical testing. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been particularly valuable in constructing the spirocyclic core with high precision.

From a mechanistic standpoint, understanding how 3 oxo 7 thia 1 azaspiro4 5dec 1 en 2 am ine interacts with biological systems is crucial for optimizing its therapeutic potential. Research employing spectroscopic techniques like NMR spectroscopy and X-ray crystallography has provided insights into its conformational preferences and binding modes. These structural insights are being translated into rational drug design strategies aimed at improving potency and selectivity.

The future prospects for 3 oxo 7 thia 1 azaspiro4 5dec 1 en 2 am ine are promising, with ongoing studies exploring its role in emerging therapeutic areas such as immunomodulation and metabolic diseases. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of novel derivatives with improved pharmacological profiles. As computational tools continue to advance, virtual screening approaches will play an increasingly pivotal role in identifying promising candidates for further experimental validation.

In conclusion,3 oxo 7 thia 1 azaspiro4 .5dec -1 en -2 am ine (CAS No .149871164 -0) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique scaffold , combined with its versatility in synthetic chemistry , positions it as a valuable building block for developing innovative therapeutics across multiple disease indications . As scientific understanding evolves , so too will the applications of this remarkable heterocyclic molecule .